Cas no 1902898-26-3 (tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate
• CAS No: 1902898-26-3
• MF: C₁₉H₂₅N₅O₄
• MW: 387.432904005051
• CID: 5912470
• PubChem ID: 92128524
• Update Time: 2025-06-07

tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate
• F6524-0972
• 1902898-26-3
• tert-butyl 2-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethylcarbamoyl]pyrrolidine-1-carboxylate
• tert-butyl 2-{[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]carbamoyl}pyrrolidine-1-carboxylate
• tert-butyl 2-((2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)carbamoyl)pyrrolidine-1-carboxylate
• AKOS025389814
• BXWLUSWLPRVJBA-UHFFFAOYSA-N
• 1-Pyrrolidinecarboxylic acid, 2-[[[2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)ethyl]amino]carbonyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H25N5O4/c1-19(2,3)28-18(27)23-11-6-9-15(23)16(25)20-10-12-24-17(26)13-7-4-5-8-14(13)21-22-24/h4-5,7-8,15H,6,9-12H2,1-3H3,(H,20,25)
• InChI Key： BXWLUSWLPRVJBA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C(NCCN1C(=O)C2=CC=CC=C2N=N1)=O

Computed Properties

• Exact Mass: 387.19065430g/mol
• Monoisotopic Mass: 387.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 14.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate

Introduction to tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate (CAS No. 1902898-26-3)

tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate (CAS No. 1902898-26-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzotriazinones and is characterized by its unique structural features, which include a tert-butyl ester group, a pyrrolidine ring, and a benzotriazinone moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The benzotriazinone core is a well-known scaffold in medicinal chemistry due to its ability to form stable complexes with metal ions and its potential for modulating various biological processes. The pyrrolidine ring, on the other hand, is a common structural motif found in many bioactive molecules, including neurotransmitters and enzymes. The combination of these structural elements in tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate suggests that it may possess unique pharmacological properties.

Recent studies have explored the potential of tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate has been investigated for its potential as an antioxidant. The presence of the benzotriazinone moiety endows the compound with strong radical scavenging capabilities, which can help protect cells from oxidative stress and damage. This property makes it a promising candidate for the treatment of oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

The tert-butyl ester group in the compound also plays a crucial role in its pharmacokinetic properties. Tert-butyl esters are known for their stability under physiological conditions and their ability to improve the solubility and bioavailability of compounds. This feature is particularly important for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate in various disease models. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good tolerability and significant therapeutic benefits in preclinical studies. However, further research is needed to fully understand its mechanisms of action and to optimize its use in clinical settings.

In conclusion, tert-butyl 2-{2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylcarbamoyl}pyrrolidine-1-carboxylate (CAS No. 1902898-26-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and pharmacological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical development.